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Compound of Interest

Compound Name: Isoquinoline-6-carbohydrazide

CAS No.: 1015068-44-6

Cat. No.: B3198510

Get Quote

Executive Summary
Isoquinoline-6-carbohydrazide represents a high-value, privileged scaffold in modern

medicinal chemistry. While the isoquinoline core is historically ubiquitous in natural products

(alkaloids like berberine and papaverine), the specific functionalization at the C6 position with a

carbohydrazide linker offers a distinct vector for chemical space exploration.

This guide analyzes the scaffold's utility as a precursor for diverse bioactive libraries,

specifically targeting kinase inhibition (ROCK, EGFR) and microbial DNA gyrase. It details the

synthetic rationale, providing a self-validating protocol for its generation and subsequent

derivatization into hydrazones and 1,3,4-oxadiazoles.

Structural Rationale & Pharmacophore Analysis[1]
The Isoquinoline Vector
The isoquinoline ring system is planar and lipophilic, making it an excellent intercalator for DNA

and a hydrophobic pocket binder in enzymes.
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C1 vs. C6 Functionalization: Functionalization at C1 is metabolically susceptible to oxidation

(forming isocarbostyrils). The C6 position is located on the benzenoid ring, offering greater

metabolic stability and a linear vector that extends into solvent-exposed regions of kinase

ATP-binding pockets.

The Carbohydrazide "Handle"
The carbohydrazide moiety (

) serves a dual purpose:

Pharmacophore: It acts as a hydrogen bond donor/acceptor motif (donor: NH, acceptor:

C=O, N:). It is capable of chelating metal ions (e.g., in metalloprotease active sites).

Synthetic Intermediate: It is a "chameleon" functional group, readily convertible into:

Hydrazones (Schiff Bases): Via condensation with aldehydes (Antimicrobial/Anticancer).

1,3,4-Oxadiazoles: Via cyclodehydration (Bioisosteres of amides, improved metabolic

stability).

Triazoles: Via reaction with isothiocyanates (Anti-inflammatory).

Synthetic Architecture
The synthesis of isoquinoline-6-carbohydrazide typically proceeds from 6-bromoisoquinoline

or isoquinoline-6-carboxylic acid. The most robust route for scale-up involves the esterification

of the acid followed by hydrazinolysis.

Visualization: Synthetic Workflow
The following diagram outlines the core synthetic pathway and downstream derivatization.
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Figure 1: Synthetic tree transforming the 6-bromo precursor into the carbohydrazide core and

its diverse bioactive derivatives.

Experimental Protocols (Self-Validating)
Synthesis of Isoquinoline-6-carbohydrazide
Objective: Convert methyl isoquinoline-6-carboxylate to the corresponding hydrazide.

Reagents:

Methyl isoquinoline-6-carboxylate (1.0 eq)

Hydrazine hydrate (80% or 99%, 5.0 eq)

Absolute Ethanol (Solvent)

Protocol:

Dissolution: Dissolve 10 mmol of methyl isoquinoline-6-carboxylate in 30 mL of absolute

ethanol in a round-bottom flask.

Addition: Add 50 mmol of hydrazine hydrate dropwise with stirring.

Reflux: Heat the mixture to reflux (
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) for 6–10 hours. Monitor reaction progress via TLC (System: CHCl3/MeOH 9:1). The
hydrazide is significantly more polar than the ester.

Precipitation: Cool the reaction mixture to room temperature, then chill in an ice bath. The

carbohydrazide product typically precipitates as a white or off-white solid.

Filtration: Filter the solid under vacuum. Wash with cold ethanol (

) and diethyl ether (

) to remove excess hydrazine.

Drying: Dry the solid in a vacuum oven at

for 4 hours.

Validation Parameters:

Yield: Expected >80%.

Melting Point: Sharp range (typically

).[1]

IR Spectroscopy: Look for the disappearance of the ester carbonyl (

) and appearance of the amide carbonyl (

) and NH/NH2 stretching (

).

Derivatization: Synthesis of Aryl Hydrazones (Schiff
Bases)
Objective: Generate a library of potential anticancer agents.

Protocol:

Suspend Isoquinoline-6-carbohydrazide (1.0 eq) in Ethanol.
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Add substituted benzaldehyde (1.1 eq) and 2–3 drops of Glacial Acetic Acid.

Reflux for 4–6 hours.

Cool and filter the precipitate. Recrystallize from Ethanol/DMF.

Medicinal Chemistry Applications
Kinase Inhibition (Scaffold Hopping)
The isoquinoline-6-carbohydrazide scaffold serves as a bioisostere for the 5-sulfonyl group

found in Fasudil (a ROCK inhibitor). By shifting the vector to position 6 and utilizing a

hydrazide/hydrazone linker, researchers can access the "hinge region" of kinases more

effectively.

Mechanism: The isoquinoline nitrogen (N2) acts as a proton acceptor. The carbohydrazide

carbonyl oxygen acts as a hydrogen bond acceptor, while the NH acts as a donor.

Target: Rho-associated protein kinase (ROCK) and EGFR.

Antimicrobial & Antiviral Activity
Hydrazone derivatives of this scaffold have shown potent activity against M. tuberculosis and

various bacterial strains.

Mechanism: The

moiety is known to chelate transition metals (Fe, Cu) essential for microbial metalloenzymes.
Furthermore, the planarity allows for DNA intercalation, inhibiting replication.

Visualization: Pharmacophore Mapping
The diagram below illustrates the interaction logic of the scaffold within a theoretical binding

pocket.
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Figure 2: Pharmacophore map detailing the interaction modes of the Isoquinoline-6-
carbohydrazide scaffold.

Comparative Data: Activity Profile
The following table summarizes the activity shifts when modifying the isoquinoline core at the

6-position compared to the standard 1-position or quinoline analogs.
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Feature
Isoquinoline-6-
carbohydrazide

Quinoline-6-
carbohydrazide

Isoquinoline-1-
carbohydrazide

Metabolic Stability High (Benzenoid ring) High
Low (Susceptible to

oxidation)

Solubility Moderate Moderate Low

Kinase Selectivity ROCK / EGFR c-Met / VEGFR CDK / GSK-3

Synthetic Access
3 Steps (from

Bromide)
3 Steps

2 Steps (Reissert

reaction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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